![molecular formula C9H11N3O3S B3083158 1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene CAS No. 113738-22-0](/img/structure/B3083158.png)
1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene
Overview
Description
“1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene” is a chemical compound with the molecular formula C9H11N3O3S . It has a molecular weight of 241.26700 . It is also known by other names such as “toluene-4-sulfonic acid 2-azido-ethyl ester” and "2-azidoethyl 4-methylbenzenesulfonate" .
Molecular Structure Analysis
The molecular structure of “1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene” consists of a benzene ring substituted with a methyl group and a sulfonyl group . The sulfonyl group is further substituted with an azidoethoxy group . The exact mass of the molecule is 241.05200 .Scientific Research Applications
Matrix Metalloproteinase Inhibition
1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene has been investigated for its inhibitory effects on matrix metalloproteinases (MMPs). MMPs are proteolytic enzymes responsible for degrading extracellular matrix proteins. By inhibiting MMP activity, this compound may play a role in tissue remodeling, wound healing, and cancer progression. Notably, it has demonstrated efficacy in inhibiting cancer cell growth both in vitro and in vivo .
Bioorthogonal Chemistry in Biological Studies
Bioorthogonal reactions enable selective labeling of biomolecules in complex biological systems. Researchers use 1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene as an azide handle for bioorthogonal chemistry. It allows site-specific labeling of proteins, nucleic acids, and lipids in live cells, facilitating studies on cellular processes and disease mechanisms.
Mechanism of Action
Target of Action
The primary target of 1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene is matrix metalloproteinase , a proteolytic enzyme that degrades extracellular matrix proteins . This enzyme plays a crucial role in various biological processes, including tissue remodeling, cell migration, and cancer metastasis.
Mode of Action
1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene interacts with matrix metalloproteinase by inhibiting its activity . This inhibition prevents the degradation of extracellular matrix proteins, thereby affecting the processes that rely on this degradation.
Biochemical Pathways
The inhibition of matrix metalloproteinase affects several biochemical pathways. Most notably, it can impact the process of tissue remodeling and cancer metastasis . By preventing the degradation of extracellular matrix proteins, the compound can potentially hinder the spread of cancer cells .
Result of Action
The molecular and cellular effects of 1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene’s action primarily involve the inhibition of matrix metalloproteinase activity. This inhibition has been shown to inhibit the growth of cancer cells in vitro and in vivo , suggesting potential applications in cancer treatment.
properties
IUPAC Name |
2-azidoethyl 4-methylbenzenesulfonate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O3S/c1-8-2-4-9(5-3-8)16(13,14)15-7-6-11-12-10/h2-5H,6-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AWBYNTHBIFCMFC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCCN=[N+]=[N-] |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-Azidoethoxy)sulfonyl]-4-methylbenzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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